![molecular formula C12H16N2O3 B1391622 2-(Piperidin-4-ylmethoxy)isonicotinic acid CAS No. 1215707-27-9](/img/structure/B1391622.png)
2-(Piperidin-4-ylmethoxy)isonicotinic acid
Overview
Description
“2-(Piperidin-4-ylmethoxy)isonicotinic acid” is a compound with the molecular formula C12H16N2O3 . It is a derivative of isonicotinic acid, which is a derivative of pyridine with a carboxylic acid substituent at the 4-position . The compound also contains a piperidine ring, which is a common structural element in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring attached to the isonicotinic acid moiety via a methoxy group . The isonicotinic acid moiety is a derivative of pyridine with a carboxylic acid substituent at the 4-position .Scientific Research Applications
Synthesis and Structural Studies
Synthesis Methods : The synthesis of derivatives related to 2-(Piperidin-4-ylmethoxy)isonicotinic acid has been explored, such as the synthesis of Nꞌ-{[2-(Piperidin-1-yl)quinolin-3-yl]methylene}pyridine-4-carbohydrazide, which was achieved through the condensation of related compounds in absolute ethanol (Afzal et al., 2012).
Structural Analysis : Detailed structure analysis using methods like IR, 1H-NMR, 13C-NMR, and mass spectral data plays a crucial role in understanding the properties and potential applications of such compounds (Afzal et al., 2012).
Medicinal Chemistry and Drug Discovery
- Building Blocks in Medicinal Chemistry : Piperidin-4-ylmethanamine derivatives, closely related to this compound, are highlighted as important building blocks in medicinal chemistry and drug discovery, suggesting a potential role for this compound in these fields as well (Košak et al., 2014).
Biochemical Analysis and Tuberculosis Research
Quantitative Structure-Activity Correlations : Studies on similar compounds like 2-substituted isonicotinic acid hydrazides, which include correlating properties of substituents with biological activity against Mycobacterium tuberculosis, indicate the significance of these compounds in tuberculosis research (Seydel et al., 1976).
Antimycobacterial Properties : Research into spiro-piperidin-4-ones derived from isatin and amino acids, which share structural similarities with this compound, suggests potential antimycobacterial properties, highlighting a possible application area for the compound (Kumar et al., 2008).
Mechanism of Action
Target of Action
It is structurally similar to isoniazid , a well-known antibiotic used to treat mycobacterial infections . Isoniazid primarily targets the Mycobacterium genus, specifically M. tuberculosis, M. bovis, and M. kansasii .
Mode of Action
Isoniazid, a structurally similar compound, is a prodrug that must be activated by bacterial catalase . It is acetylated by N-acetyl transferase to N-acetylisoniazid, which is then biotransformed to isonicotinic acid and monoacetylhydrazine . Monoacetylhydrazine is associated with hepatotoxicity via the formation of a reactive intermediate metabolite when N-hydroxylated by the cytochrome P450 mixed oxidase system .
Biochemical Pathways
Isoniazid, a structurally similar compound, is known to interfere with the synthesis of mycolic acids, an essential component of the bacterial cell wall .
Result of Action
Isoniazid, a structurally similar compound, is known to cause bactericidal effects when mycobacteria grow rapidly and bacteriostatic effects when they grow slowly .
Properties
IUPAC Name |
2-(piperidin-4-ylmethoxy)pyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c15-12(16)10-3-6-14-11(7-10)17-8-9-1-4-13-5-2-9/h3,6-7,9,13H,1-2,4-5,8H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDZBADVAMQLRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=NC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.